Cas no 50920-66-6 (1H-Pyrazole-5-carbonyl chloride, 1-ethyl-3-methyl-4-nitro-)

• Product Name: 1H-Pyrazole-5-carbonyl chloride, 1-ethyl-3-methyl-4-nitro-
• CAS No: 50920-66-6
• MF: C₇H₈ClN₃O₃
• MW: 217.609720230103
• CID: 363742
• PubChem ID: 2737410
• Update Time: 2025-04-19

1H-Pyrazole-5-carbonyl chloride, 1-ethyl-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 1-ethyl-3-methyl-4-nitro-
• 2-ethyl-5-methyl-4-nitropyrazole-3-carbonyl chloride
• VOPWRBRGIYIIDL-UHFFFAOYSA-N
• SCHEMBL10733909
• DTXSID30372045
• 50920-66-6
• 1-ethyl-3-methyl-4-nitro-pyrazole-5-carbonyl chloride
• 1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carbonyl chloride

• Inchi： 1S/C7H8ClN3O3/c1-3-10-6(7(8)12)5(11(13)14)4(2)9-10/h3H2,1-2H3
• InChI Key： VOPWRBRGIYIIDL-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C)=NN1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 217.02554
• Monoisotopic Mass: 217.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 78.03